Cas no 1643577-60-9 (4-Bromo-1,2-(dimethyl-d6)-imidazole)

• Product Name: 4-Bromo-1,2-(dimethyl-d6)-imidazole
• CAS No: 1643577-60-9
• MF: C₅H₇BrN₂
• MW: 181.063450098038
• CID: 6810694
• PubChem ID: 133552101
• Update Time: 2025-03-06

4-Bromo-1,2-(dimethyl-d6)-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,2-(dimethyl-d6)-imidazole
• CS-18400
• 1643577-60-9

• Inchi： 1S/C5H7BrN2/c1-4-7-5(6)3-8(4)2/h3H,1-2H3/i1D3,2D3
• InChI Key： FZRKTLGQQTWOMJ-WFGJKAKNSA-N
• SMILES： BrC1=CN(C([2H])([2H])[2H])C(C([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 180.01692Da
• Monoisotopic Mass: 180.01692Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 17.8Ų